Cas no 93069-10-4 (Benzenamine, N-ethyl-3-methyl-N-pentyl-)

• Product name: Benzenamine, N-ethyl-3-methyl-N-pentyl-
• CAS No: 93069-10-4
• MF: C₁₄H₂₃N
• MW: 205.33912
• CID: 735767
• PubChem ID: 6423356

Benzenamine, N-ethyl-3-methyl-N-pentyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-ethyl-3-methyl-N-pentyl-
• N-ethyl-3-methyl-N-pentylaniline
• XBTAGSMWJBGXOQ-UHFFFAOYSA-N
• 93069-10-4
• 3-Methylaniline, N-ethyl-N-pentyl-
• DTXSID10423685

• Inchi： InChI=1S/C14H23N/c1-4-6-7-11-15(5-2)14-10-8-9-13(3)12-14/h8-10,12H,4-7,11H2,1-3H3
• InChI Key： XBTAGSMWJBGXOQ-UHFFFAOYSA-N
• SMILES： CCCCCN(CC)C1=CC=CC(=C1)C

Computed Properties

• Exact Mass: 205.183049738g/mol
• Monoisotopic Mass: 205.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 3.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes